BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Excited
Nuclear States of Polonium-214

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polonium-214

Cat. No.: B1238110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear structure of Polonium-
214 (#*Po), focusing on its excited states. The information presented is primarily based on the
Evaluated Nuclear Structure Data File (ENSDF), offering a standardized and thoroughly
reviewed dataset for the scientific community. This document details the energy levels, spin-
parity assignments, and gamma-ray transitions of 214Po, along with the experimental
methodologies utilized to obtain these data.

Polonium-214 is a key isotope in the decay chain of Uranium-238 and is characterized by its
short half-life of 164.3 microseconds.[1] Its nuclear structure provides a valuable testing ground
for nuclear models in the region around the doubly magic nucleus 2°8Ph. The excited states of
214po are primarily populated through the beta decay of Bismuth-214 (24Bi) and the alpha
decay of Radon-218 (#8Rn).[1][2]

Population of Excited States

The primary mechanism for the population of excited states in Polonium-214 is the beta decay
of Bismuth-214.[2] This process, governed by the weak nuclear force, results in the
transformation of a neutron within the 214Bi nucleus into a proton, emitting an electron and an
antineutrino, and leading to the formation of a 2*4Po nucleus in either its ground or an excited
state.
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A secondary, less common, population mechanism is the alpha decay of Radon-218.[2] In this
process, the 218Rn nucleus emits an alpha particle (a helium nucleus), transitioning to a lower

energy state which can be an excited level of 214Po.

Population of Polonium-214

Excited States of Po-214 el Ground State of Po-214
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Diagram 1: Population pathways of Polonium-214 excited states.

Quantitative Data on Excited Nuclear States

The following tables summarize the adopted energy levels and gamma radiations of Polonium-
214 as documented in the ENSDF. These data are the result of the critical evaluation of

numerous experimental studies.

Table 1: Adopted Energy Levels of Polonium-214
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Level Energy (keV) Spin and Parity (J) Half-life
0.0 0+ 164.3 ps
609.312 2+ 1.15 ps
1015.05 4+ 1.3 ps
1274.79 6+ 1.1ps
1377.669 2+ 0.23 ps
1415.49 8+ 607 ps
1543.37 (2+)

1661.27 (4+)

1712.91 (0+)

1729.57 (2+)

1742.92 (6+)

1847.43 (2+)

1899.0 (4+)

1994.4 (1,2+)

2004.9 (4+)

2010.74 (3-)

2017.3 (2+)

2088.0 (2+)

2118.8 (4+)

2137.6 (2+)

2146.5 (3+)

2203.7 (2+)
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Note: Energies are given in kilo-electron volts (keV). Spin and parity assignments in
parentheses are tentative.

Table 2: Adopted Gamma Radiations from Polonium-214 Excited States
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Gamma Energy

Initial Energy (keV) Final Energy (keV) (keV) Multipolarity
609.312 0.0 609.312 E2
1015.05 609.312 405.74 E2
1274.79 1015.05 259.74 E2
1377.669 0.0 1377.669 E2
1377.669 609.312 768.357 M1+E2
1415.49 1274.79 140.70 E2
1543.37 609.312 934.06 M1+E2
1661.27 609.312 1051.96

1712.91 609.312 1103.60 E2
1729.57 0.0 1729.57

1729.57 609.312 1120.287 M1+E2
1742.92 1015.05 727.87

1847.43 609.312 1238.11 M1+E2
1899.0 1015.05 883.9

1994.4 0.0 1994.4

2004.9 1015.05 989.8

2010.74 609.312 1401.50 El
2017.3 0.0 2017.3

2088.0 609.312 1478.7

2118.8 609.312 1509.5

2137.6 609.312 1528.3

2146.5 1377.669 768.8

2203.7 609.312 1594.4
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Note: This table presents a selection of the most prominent gamma transitions. For a complete
list, refer to the ENSDF database.

Experimental Protocols

The determination of the nuclear structure of Polonium-214 relies on a suite of sophisticated
experimental techniques. These methods are designed to precisely measure the energies and
properties of the emitted radiation following the decay of parent nuclei.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is the primary tool for studying the excited states of 214Po.[3] High-
purity germanium (HPGe) detectors are the preferred instruments for this purpose due to their
excellent energy resolution, which allows for the precise determination of gamma-ray energies.

[41[5]
Experimental Workflow:

e Source Preparation: A radioactive source containing a precursor to 214Po, typically Radium-
226 (which decays to 214Bi), is placed in a shielded environment to reduce background
radiation.

o Detection: One or more HPGe detectors are positioned around the source to detect the
emitted gamma rays.

 Signal Processing: The signals from the detectors are amplified and processed by a multi-
channel analyzer (MCA), which sorts the pulses by their amplitude to generate an energy
spectrum.

o Data Analysis: The resulting spectrum is analyzed to identify the energies and intensities of
the gamma-ray peaks. This information is used to construct the level scheme of the nucleus.

Gamma-Gamma Coincidence Spectroscopy

To establish the cascade relationships between gamma-ray transitions, gamma-gamma
coincidence measurements are employed.[6] This technique involves using two or more
detectors to simultaneously detect gamma rays emitted in a cascade from an excited nucleus.
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Experimental Setup:
e Two or more HPGe detectors are placed in close proximity to the radioactive source.

e The electronic signals from the detectors are fed into a coincidence circuit, which records
events that occur within a very short time window (nanoseconds).

e By gating on a specific gamma-ray energy in one detector, the coincident gamma rays
detected in the other detector(s) can be identified, revealing the decay pathways.
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Diagram 2: Experimental workflow for gamma-gamma coincidence spectroscopy.

Alpha-Particle Spectroscopy
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Alpha-particle spectroscopy is used to study the decay of 28Rn to 24Po and the subsequent
alpha decay of 214Po.[7] Silicon charged-particle detectors are commonly used for this purpose
due to their good energy resolution for alpha particles.[8][9]

Methodology:

e Source and Detector Setup: A thin source of the alpha-emitting nuclide is placed in a vacuum
chamber to prevent energy loss of the alpha particles in air. A silicon detector is positioned
close to the source.

o Data Acquisition: The energy of the detected alpha particles is recorded, generating an alpha
spectrum.

e Analysis: The energies of the alpha peaks correspond to transitions to specific energy levels
in the daughter nucleus. By analyzing the fine structure of the alpha spectrum, information
about the excited states of 224Po can be obtained.

Beta-Decay Spectroscopy

The study of the beta decay of 214Bi provides crucial information about the population of excited
states in 24Po.[10] This involves measuring the energy spectrum of the emitted beta particles
(electrons).

Protocol:
e A source of 214Bj is used.

o A beta spectrometer, often a magnetic spectrometer or a solid-state detector, is employed to
measure the energy distribution of the emitted electrons.

e The shape of the beta spectrum can provide information about the spin and parity changes
between the initial and final nuclear states.

Determination of Spin and Parity

The spin and parity (J1t) of nuclear levels are determined through a combination of methods,
including:

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://en.wikipedia.org/wiki/Alpha-particle_spectroscopy
https://www.ortec-online.com/products/radiation-detectors/silicon-charged-particle-radiation-detectors/si-charged-particle-radiation-detectors-for-alpha-spectroscopy
https://www.sarad.de/product-detail.php?lang=en_US&catID=&p_ID=40
https://arxiv.org/abs/2510.04846
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Angular Correlation Measurements: The angular correlation between successively emitted
gamma rays depends on the spins of the nuclear levels involved and the multipolarities of
the transitions.[11] By measuring the coincidence counting rate as a function of the angle
between the detectors, the spins of the excited states can be inferred.

e Internal Conversion Coefficient Measurements: The ratio of the number of conversion
electrons to the number of gamma rays emitted for a particular transition is sensitive to the
multipolarity of the transition, which in turn is related to the spin and parity change.

» Analysis of Decay Data: The selection rules for beta and alpha decay provide constraints on
the possible spin and parity values of the populated levels.

Lifetime Measurements

The lifetimes of excited states are measured using fast-timing techniques.[12][13] These
methods measure the time delay between the population of a level (e.g., by beta decay) and its
de-excitation (by gamma emission). Scintillation detectors with excellent time resolution, such
as those made from Lanthanum Bromide (LaBrs), are often used in conjunction with HPGe
detectors for these measurements.[12]

Conclusion

The study of the excited nuclear states of Polonium-214 provides fundamental insights into
nuclear structure in a region of the nuclear chart characterized by the interplay of single-particle
and collective excitations. The data presented in this guide, obtained through a variety of
sophisticated experimental techniques, serve as a benchmark for theoretical models aiming to
describe the complex behavior of atomic nuclei. Continued research, leveraging advanced
detector technologies and data analysis methods, will further refine our understanding of this
and other exotic nuclei.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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